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Compound of Interest

4-
Compound Name: (Dipropylcarbamoyl)phenylboronic
acid
Cat. No.: B1452273
\ v

An In-depth Technical Guide to 4-(Dipropylcarbamoyl)phenylboronic acid

Authored by: A Senior Application Scientist

This guide provides a comprehensive technical overview of 4-
(Dipropylcarbamoyl)phenylboronic acid, a versatile organoboron compound with significant
potential in chemical synthesis and pharmaceutical research. We will delve into its chemical
properties, synthesis, applications, and safe handling protocols, offering insights grounded in
established scientific principles.

Introduction: The Significance of Arylboronic Acids

Arylboronic acids are a cornerstone of modern organic synthesis, most notably for their role in
the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This powerful carbon-carbon
bond-forming reaction has revolutionized the synthesis of complex organic molecules, including
many active pharmaceutical ingredients. 4-(Dipropylcarbamoyl)phenylboronic acid belongs
to this important class of reagents. The presence of the dipropylcarbamoyl group can modulate
the compound's solubility, electronic properties, and pharmacokinetic profile, making it a
valuable building block for drug discovery and materials science. Phenylboronic acid and its
derivatives are known to form reversible complexes with compounds containing diol
functionalities, an interaction that has been widely exploited for diagnostic and therapeutic
applications, such as glucose sensing and targeted drug delivery.[1][2]
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Chemical and Physical Properties

A clear understanding of a compound's physical and chemical properties is fundamental to its
effective application in research and development. The key properties of 4-
(Dipropylcarbamoyl)phenylboronic acid are summarized below.

Property Value Source(s)
CAS Number 850568-32-0 [31141[5]
Molecular Formula C13H20BNO3 [31[4]
Molecular Weight 249.11 g/mol [3114]
Appearance Off-white solid [4]
Melting Point 120-124 °C [4]

4-(N,N-

Dipropylaminocarbonyl)phenyl
Synonyms boronic acid, 4-(N,N- [4]
Dipropylaminocarbonyl)benzen

eboronic acid

Synthesis of 4-(Dipropylcarbamoyl)phenylboronic
acid: A Mechanistic Overview

While specific synthesis procedures for this exact molecule may be proprietary, a common and
reliable method for preparing arylboronic acids involves the reaction of an organometallic
reagent (like a Grignard reagent) with a trialkyl borate, followed by acidic hydrolysis.[2]

Proposed Synthetic Pathway

The synthesis can be logically broken down into two primary stages:

» Formation of the Grignard Reagent: 4-Bromo-N,N-dipropylbenzamide is reacted with
magnesium turnings in an anhydrous ether solvent (such as THF or diethyl ether) to form the
corresponding phenylmagnesium bromide. The inert atmosphere is crucial to prevent the
highly reactive Grignard reagent from reacting with atmospheric oxygen or moisture.
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e Borylation and Hydrolysis: The Grignard reagent is then added, typically at low temperature,
to a solution of a trialkyl borate (e.qg., trimethyl borate or triisopropyl borate). The borate ester
intermediate is subsequently hydrolyzed with an aqueous acid to yield the final 4-

(Dipropylcarbamoyl)phenylboronic acid.

Step 1: Grignard Reagent Formation

G—Bromo-N,N-dipropylbenzamida Magnesium (Mg) Anhydrous THF
Reacts with

Ghenylmagnesium Bromide Intermediata

/Added to

S1v ep 2: Borylation & Hydrolysis

[Triisopropyl Borata

Reacts with Intermediate D

Goronate Ester Intermediata uneous Acid (e.g., HCID

Hydrolysis with

G—(Dipropylcarbamoyl)phenylboronic acia

Click to download full resolution via product page

Caption: Proposed synthesis workflow for 4-(Dipropylcarbamoyl)phenylboronic acid.
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Key Applications in Research and Drug
Development

The utility of 4-(Dipropylcarbamoyl)phenylboronic acid stems from the versatile reactivity of
the boronic acid group.

o Suzuki-Miyaura Cross-Coupling: This is arguably the most significant application. The
compound can be coupled with a wide array of aryl or vinyl halides to construct complex
biaryl or styrenyl structures. These motifs are prevalent in many marketed drugs and drug
candidates. The dipropylcarbamoyl moiety can influence the pharmacokinetic properties of
the final molecule.

4-(Dipropylcarbamoyl)phenylboronic acid + Aryl/Vinyl Halide (R-X) Coupled Product (R-Aryl)

Click to download full resolution via product page
Caption: The Suzuki-Miyaura cross-coupling reaction.

e Drug Discovery and Medicinal Chemistry: Phenylboronic acid derivatives are being
investigated for various therapeutic applications. They can act as enzyme inhibitors or be
incorporated into larger molecules to improve their biological activity. Boron-containing drugs
have shown promise in targeting specific biological pathways.[6]

» Bioconjugation and Sensing: The ability of boronic acids to reversibly bind with diols makes
them excellent tools for bioconjugation.[6] This property is harnessed to attach molecules to
sugars on cell surfaces or proteins, which is crucial for developing biosensors and targeted
therapies.[1][7] For example, this interaction is the basis for glucose-sensitive materials
designed for self-regulated insulin delivery.[8]

e Materials Science: Arylboronic acids are used to create advanced polymers and materials.
Phenylboronic acid-functionalized nanoparticles have been developed for pH-responsive
drug delivery systems.[9]
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Safety, Handling, and Storage

Proper handling of 4-(Dipropylcarbamoyl)phenylboronic acid is essential to ensure
laboratory safety. The compound is classified as an irritant.

Hazard Category GHS Classification Precautionary Measures

P280: Wear protective
gloves/protective clothing.

Skin Irritation H315: Causes skin irritation P302+P352: IF ON SKIN:
Wash with plenty of soap and
water.[10]

P280: Wear eye
protection/face protection.
P305+P351+P338: IF IN
o H319: Causes serious eye EYES: Rinse cautiously with
Eye Irritation o )
irritation water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[10]

P261: Avoid breathing dust.

) P304+P340: IF INHALED:
) o H335: May cause respiratory )
Respiratory Irritation o Remove person to fresh air
irritation
and keep comfortable for

breathing.[4][10]

Storage: Store in a well-ventilated place at 2-8°C.[4] Keep the container tightly closed and
protected from moisture.

Personal Protective Equipment (PPE): Always use this compound in a well-ventilated area or a
chemical fume hood. Wear a lab coat, safety glasses with side shields, and chemically resistant
gloves.[10]

Experimental Protocol: A Representative Suzuki-
Miyaura Cross-Coupling Reaction
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This protocol provides a generalized, step-by-step methodology for using 4-
(Dipropylcarbamoyl)phenylboronic acid in a Suzuki-Miyaura reaction. Note: This is a
representative protocol and may require optimization for specific substrates.

Objective: To couple 4-(Dipropylcarbamoyl)phenylboronic acid with an aryl bromide.

Materials:

4-(Dipropylcarbamoyl)phenylboronic acid (1.0 eq)

Aryl bromide (1.1 eq)

Palladium catalyst (e.g., Pd(PPh3)4, 2-5 mol%)

Base (e.g., K2CO3 or Cs2C03, 2-3 eq)

Solvent (e.g., Toluene/Water or Dioxane/Water mixture)
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[Start: Assemble Reaction}

[Combine boronic acid, aryl bromide)

and base in a reaction flask.

l

Evacuate and backfill the flask
with an inert gas (e.g., N2 or Ar)
three times.

l

Add degassed solvent and
the palladium catalyst.

l

Heat the reaction mixture
(e.g., 80-100 °C) with stirring.

l

Monitor reaction progress
using TLC or LC-MS.

l

Upon completion, cool to room temp
and perform aqueous workup.

l

Extract with an organic solvent,
dry, and concentrate.

l

Purify the crude product via
column chromatography.

[End: Characterize Pure Producg

Click to download full resolution via product page

Caption: Experimental workflow for a Suzuki-Miyaura cross-coupling reaction.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1452273?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1452273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Causality and Self-Validation:

 Inert Atmosphere (Step 2): The palladium catalyst is sensitive to oxygen, especially at
elevated temperatures. Removing oxygen prevents catalyst degradation and ensures
catalytic activity throughout the reaction.

o Degassed Solvents (Step 3): Dissolved oxygen in solvents can also deactivate the catalyst.
Degassing (e.g., by sparging with an inert gas) is a critical self-validating step for
reproducible results.

o Base (Step 1): The base is essential for the transmetalation step of the catalytic cycle,
activating the boronic acid. The choice of base can significantly impact reaction efficiency.

e Monitoring (Step 5): Regularly monitoring the reaction prevents unnecessary heating, which
can lead to side product formation, and confirms the reaction has reached completion.

Conclusion

4-(Dipropylcarbamoyl)phenylboronic acid is a valuable and versatile building block for
synthetic chemists. Its utility in robust C-C bond formation via the Suzuki-Miyaura coupling,
combined with the potential for its carbamoyl moiety to fine-tune molecular properties, makes it
a significant tool in the synthesis of novel pharmaceuticals and advanced materials. Adherence
to established safety protocols is paramount for its effective and safe utilization in the
laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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